(5-Chloro-2-trifluoromethyl-phenyl)-acetic acid ethyl ester

• Molecular Formula: C11H10ClF3O2
• Molecular Weight: 266.64 g/mol
• IUPAC Name: ethyl 2-[5-chloro-2-(trifluoromethyl)phenyl]acetate
• InChI: InChI=1S/C11H10ClF3O2/c1-2-17-10(16)6-7-5-8(12)3-4-9(7)11(13,14)15/h3-5H,2,6H2,1H3
• InChI Key: YELRRJNQSLGOSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=CC(=C1)Cl)C(F)(F)F

Description

(5-Chloro-2-trifluoromethyl-phenyl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H10ClF3O2 and its molecular weight is 266.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (5-Chloro-2-trifluoromethyl-phenyl)-acetic acid (10.0 g, 47.2 mmol) in absolute EtOH (300 mL) at room temperature was added concentrated H2SO4 (4 mL) and the mixture was warmed to reflux. After 4 hrs, the reaction was cooled to room temperature, evaporated under reduced pressure, diluted with DCM (500 mL) and stirred over solid K2CO3. After 1 hr, the resulting mixture was filtered and concentrated to dryness to afford the title compound.